2,5-Dihydroxybenzophenone

• CAS RN: 2050-37-5
• Molecular Formula: C13H10O3
• Molecular Weight: 214.22 g/mol
• IUPAC Name: (2,5-dihydroxyphenyl)-phenylmethanone
• InChI: InChI=1S/C13H10O3/c14-10-6-7-12(15)11(8-10)13(16)9-4-2-1-3-5-9/h1-8,14-15H
• InChI Key: PTBZRYBRVBHLCU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=C(C=CC(=C2)O)O

Description

2,5-Dihydroxybenzophenone is a useful research compound. Its molecular formula is C13H10O3 and its molecular weight is 214.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In the solution of 220 g(2 mol) of hydroquinone in 500 ml of glycol dibutyl ether, 140.5 g(1 mol) of benzoyl chloride was drop-added for one hour while agitating the solution at 110° C. The mixture was maintained at 110° C. for two hours, and diethylene glycol dibutyl ether was distilled under vacuum. 1 liter of methylene chloride was added to the reaction mixture, and the unreacted excess hydroquinone was filtered and collected (recovered amount: 110 g, recycled without any purification process). A desired mono benzoyl hydroquinone was obtained by evaporating the residue under vacuum. (Yield: 207.0 g(97%). mp: 160-162° C., 1H-NMR(300 MHz, CDCl3, ppm) 5.80 (br, 1H), 6.72 (d,2H), 6.89 (d, 2H), 7.44-7.48 (m, 1H), 7.49-7.56 (m, 1H), 8.16 (d, 2H).